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Compound of Interest

Compound Name: 1-Bromoeicosane

Cat. No.: B1265406 Get Quote

Essential Safety and Handling Guide for 1-
Bromoeicosane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Bromoeicosane. Adherence to these procedures is critical for ensuring laboratory safety and

proper environmental stewardship.

I. Quantitative Data Summary
For quick reference, the key physical, chemical, and safety data for 1-Bromoeicosane are

summarized in the table below.
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Property Value

Chemical Formula C₂₀H₄₁Br

Molecular Weight 361.44 g/mol [1][2]

Appearance White to off-white solid/powder[3]

Melting Point 36-39 °C (lit.)[1][4]

Boiling Point 386 °C (estimate)[4]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Vapor Pressure <1 mmHg (at 20 °C)[1]

Vapor Density 12.5 (vs air)[1]

Storage Temperature Room temperature[4]

GHS Hazard Statements
H315: Causes skin irritation, H319: Causes

serious eye irritation

GHS Precautionary Statements
P264, P280, P302+P352, P305+P351+P338,

P332+P313, P337+P313

II. Operational Plan: Step-by-Step Handling
Procedures
This section details the necessary steps for the safe handling of 1-Bromoeicosane from

receipt to disposal.

1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(4276-49-7), and appropriate hazard warnings.

Storage: Store in a tightly closed container in a dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4] Store at room temperature.
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2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Bromoeicosane to minimize exposure.

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear chemically resistant gloves (e.g., Nitrile rubber). Inspect gloves for

any tears or punctures before use.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

respirator is recommended.[1]

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

3. Handling and Use

Work Area: Conduct all handling of 1-Bromoeicosane in a well-ventilated area, preferably

within a chemical fume hood.

Weighing: If weighing the solid, do so in a fume hood or on a balance with a draft shield to

minimize the dispersion of dust.

Spill Prevention: Use a secondary container when transporting the chemical.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.

4. Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] If skin

irritation occurs, seek medical attention.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it into a designated, labeled hazardous waste container.[4] Clean the spill area with

soap and water. For large spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.

III. Disposal Plan
Proper disposal of 1-Bromoeicosane and its contaminated waste is crucial to prevent

environmental contamination.

1. Waste Segregation

Halogenated Waste: 1-Bromoeicosane is a halogenated hydrocarbon. It must be disposed

of in a designated hazardous waste container for halogenated solid waste.[5]

Do Not Mix: Never mix halogenated waste with non-halogenated waste streams.[6]

2. Container and Labeling

Container: Use a clearly labeled, leak-proof, and compatible container for solid waste.

Labeling: As soon as the first item of waste is added, label the container with "Hazardous

Waste," the full chemical name ("1-Bromoeicosane"), and the associated hazards (Irritant).

3. Disposal of Contaminated Materials

Any materials contaminated with 1-Bromoeicosane, such as gloves, weighing paper, or spill

cleanup materials, must also be disposed of in the designated halogenated solid waste

container.

4. Waste Pickup

Store the sealed and labeled waste container in a designated satellite accumulation area.
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Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste in accordance with all local, state, and federal regulations.

IV. Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 1-
Bromoeicosane.
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Caption: Workflow for Safe Handling of 1-Bromoeicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

